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Compound of Interest

Compound Name: 8-(Isopropyl)quinoline

CAS No.: 6457-30-3

Cat. No.: B1329555 Get Quote

8-(Isopropyl)quinoline, often supplied as a mixture with its 6-isopropyl isomer (CAS No. 135-

79-5), is an aromatic heterocyclic compound.[1] Due to its potent, earthy, and woody odor

profile, its primary application is within the fragrance industry, where it serves as a high-impact

modifier in masculine chypres, leather accords, and tobacco blends.[2][3] While its utility in

formulation is significant, its structural similarity to quinoline—a compound with known, severe

health hazards—and its own distinct toxicological profile demand a rigorous and informed

approach to safety.

This guide is designed for researchers, chemists, and drug development professionals who

may handle 8-(isopropyl)quinoline. It moves beyond mere procedural recitation to provide a

framework for risk assessment and management grounded in the compound's specific

chemical and toxicological properties. The causality behind each recommendation is explained

to foster a culture of intrinsic safety, where protocols are not just followed but understood.

Comprehensive Hazard Analysis: A Profile of High
Concern
A thorough understanding of the hazards associated with 8-(isopropyl)quinoline is the

foundation of its safe handling. The primary risks are not trivial; they involve high acute toxicity,

particularly through dermal contact, and potential long-term health effects.
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The Globally Harmonized System (GHS) classification, derived from safety data sheets (SDS),

provides a standardized summary of the key hazards.[1]

Hazard Class Pictogram Signal Word Hazard Statement

Acute Toxicity, Dermal Skull and Crossbones Danger
H310: Fatal in contact

with skin[1]

Acute Toxicity, Oral Skull and Crossbones Danger
H302: Harmful if

swallowed[1]

Skin Irritation Exclamation Mark Warning
H315: Causes skin

irritation[1][2]

Eye Irritation Exclamation Mark Warning
H319: Causes serious

eye irritation[1]

Flammable Liquids Flame Warning Combustible liquid[1]

Acute Toxicity: The Primary and Most Severe Risk
The most critical hazard associated with 8-(isopropyl)quinoline is its acute dermal toxicity.

The classification "Fatal in contact with skin" signifies that even small quantities absorbed

through the skin can be life-threatening.[1] This is substantiated by a dermal LD50 in rabbits of

just 160 mg/kg.[2] For perspective, this means a few milliliters could be a lethal dose for an

adult. This hazard dictates the most stringent requirements for personal protective equipment

(PPE) and emergency response.

Oral toxicity is also significant, with an oral LD50 in rats of 940 mg/kg, classifying it as "Harmful

if swallowed".[1][2] While inhalation toxicity data is incomplete, the vapors are known to irritate

the eyes, nose, and throat.[1][4]

Carcinogenicity and Mutagenicity: The Precautionary
Principle
While specific long-term carcinogenicity studies on 8-(isopropyl)quinoline are not readily

available, its parent compound, quinoline, is classified as a substance that "May cause cancer"
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(Carc. 1B) and is "Suspected of causing genetic defects" (Muta. 2).[5][6][7] The U.S. EPA has

provisionally classified quinoline as a Group C, possible human carcinogen.[4]

Expert Insight: In the absence of comprehensive data for a derivative, the toxicological profile

of the parent compound must inform the risk assessment. Therefore, it is scientifically prudent

and ethically necessary to handle 8-(isopropyl)quinoline as a potential carcinogen and

mutagen with extreme caution.[8] All contact should be minimized to the lowest possible level.

Physicochemical and Environmental Hazards
8-(Isopropyl)quinoline is a combustible liquid with a flash point of 91.1°C (196.0°F), meaning

it can ignite if exposed to an ignition source at or above this temperature.[1] It is also classified

as toxic to aquatic life with long-lasting effects, necessitating careful containment and disposal

to prevent environmental release.[5][6][7]

Property Value Source

Flash Point 91.1 °C (196.0 °F) Closed Cup [1]

Oral LD50 (rat) 940 mg/kg [2]

Dermal LD50 (rabbit) 160 mg/kg [2]

Occupational Exposure Limit

No specific limit established.

The AIHA WEEL for parent

quinoline is 0.001 ppm (8-hr

TWA).

[8]

A Risk Mitigation Framework: The Hierarchy of
Controls
Effective safety management relies on a multi-layered approach to risk reduction, known as the

Hierarchy of Controls. This framework prioritizes the most effective and reliable control

measures over less effective ones. Applying this to 8-(isopropyl)quinoline provides a clear,

logical system for ensuring laboratory safety.
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Hierarchy of Controls for 8-(Isopropyl)quinoline

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.
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Elimination/Substitution: In a research context, if a less hazardous chemical can achieve the

same scientific objective, it should be considered. However, when 8-(isopropyl)quinoline is

required, the subsequent controls are mandatory.

Engineering Controls: This is the primary method for controlling the inhalation hazard. All

work with 8-(isopropyl)quinoline must be performed in a certified chemical fume hood to

contain vapors.[9][10] All equipment used must be properly grounded to prevent static

discharge, given the compound's combustibility.[1]

Administrative Controls: These are the work practices that support safety. This includes

developing detailed Standard Operating Procedures (SOPs), providing thorough training on

the specific hazards, prohibiting eating, drinking, or smoking in the lab, and ensuring work is

never performed alone.[1][2]

Personal Protective Equipment (PPE): PPE is the last line of defense and is absolutely

critical due to the severe skin and eye hazards. It does not reduce the hazard itself but

provides a barrier.

Standard Operating Procedures for Safe Handling
The following protocols are based on the compound's hazard profile and represent the

minimum standard for its safe use.

Required Personal Protective Equipment (PPE)
Given the "Fatal in contact with skin" classification, PPE selection cannot be casual.

Hand Protection: Wear double gloves. The inner glove provides basic protection, while the

outer glove should be of a material with a high resistance to aromatic nitrogen heterocycles.

Materials like Silver Shield®/4H® or equivalent are recommended for the parent compound,

quinoline.[8] Always check the glove manufacturer's specifications for breakthrough time and

discard gloves immediately upon any sign of contamination.

Eye and Face Protection: Wear tight-sealing chemical safety goggles and a full-face shield.

[9] This combination protects against both splashes and vapor exposure to the eyes.
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Body Protection: A buttoned lab coat is mandatory. When handling larger quantities (>50

mL), a chemically resistant apron and sleeves are required to protect against spills and

splashes.[9] All protective clothing must be removed immediately if contaminated.

Laboratory Handling Protocol
Preparation: Before starting, ensure a chemical spill kit with appropriate absorbent material

(e.g., vermiculite, dry sand) is accessible.[1][9] Confirm the chemical fume hood is

functioning correctly.

Aliquotting and Transfer: Conduct all transfers of the chemical inside the fume hood. Use

grounded equipment and take precautions against static discharge.[1]

Heating: Avoid heating near open flames or other ignition sources.[1]

Post-Handling: After use, wash hands and forearms thoroughly with soap and water, even

after removing gloves.[1] Decontaminate all surfaces within the fume hood.

Storage: Store 8-(isopropyl)quinoline in a tightly closed container in a cool, dry, well-

ventilated area designated for toxic and combustible materials.[1][9][11] Ensure it is stored

away from direct sunlight, heat, and incompatible materials such as strong oxidizing agents

and strong acids.[1][10]

Emergency Response Protocols
Rapid and correct response to an exposure or spill is critical.

First Aid Measures
Skin Contact: This is a medical emergency. Immediately remove all contaminated clothing,

shoes, and jewelry.[1] Wash the affected area with copious amounts of soap and water for at

least 15 minutes.[8] Call emergency medical services immediately.[1]

Eye Contact: Immediately flush eyes with a gentle but large stream of water for at least 15

minutes, holding the eyelids open.[8] Remove contact lenses if present and easy to do.[1]

Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. Rinse mouth with water.[1] Call a poison control center

or emergency medical services immediately.[1]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration (using a barrier device).[9] Seek immediate

medical attention.

Spill Management Workflow
All spills must be treated as serious incidents. The following workflow outlines the decision-

making process for a spill occurring inside a laboratory.
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decision Spill of 8-(Isopropyl)quinoline Occurs

Alert personnel in the immediate area.
Isolate the spill.

Is the spill large (>100mL)
or outside of the fume hood?

EVACUATE THE LAB.
Call Emergency Response Team.

Yes

Small spill, contained
within the fume hood.

No

Ensure appropriate PPE is worn
(double gloves, goggles, face shield, lab coat).

Contain the spill with
inert absorbent material

(vermiculite, sand).

Carefully collect absorbed material
into a labeled hazardous waste container.

Decontaminate the spill area
and all tools used.

Dispose of all materials
(absorbent, PPE, etc.)
as hazardous waste.

Spill Cleanup Complete

Click to download full resolution via product page

Caption: A decision workflow for managing a spill of 8-(Isopropyl)quinoline.
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Waste Disposal
All materials contaminated with 8-(isopropyl)quinoline, including empty containers, used

PPE, and spill cleanup debris, are considered hazardous waste.[1]

Never dispose of this chemical down the drain or in regular trash.[1][5]

Collect all waste in designated, sealed, and properly labeled hazardous waste containers.

Follow all local, state, and federal regulations for the disposal of toxic organic chemical

waste.[1][7][12]

Conclusion
8-(Isopropyl)quinoline is a valuable compound in specific applications but presents severe

health and safety risks that must be managed with diligence and expertise. The high acute

dermal toxicity is the most immediate danger, while the potential for long-term health effects

necessitates handling it as a possible carcinogen. Adherence to the hierarchy of controls—

prioritizing engineering controls like fume hoods and mandating specific, high-level PPE—is

non-negotiable. By understanding the rationale behind these safety protocols, researchers can

create a self-validating system of safety that protects themselves, their colleagues, and the

environment.
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MATERIAL SAFETY DATA SHEETS QUINOLINE IMPURITY 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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